Cas no 14103-61-8 (1,2-Benzenedicarboxylicacid, 1,2-bis(3,5,5-trimethylhexyl) ester)

1,2-Benzenedicarboxylic acid, 1,2-bis(3,5,5-trimethylhexyl) ester is a high-molecular-weight diester derived from phthalic acid and branched-chain alcohols. Its key advantages include excellent thermal stability and low volatility, making it suitable for high-temperature applications. The branched alkyl chains enhance its solubility in nonpolar solvents and improve compatibility with polymeric systems. This compound exhibits good plasticizing properties, contributing to flexibility and durability in polymer matrices. Its resistance to oxidation and hydrolysis ensures long-term performance in demanding environments. The ester's low migration tendency minimizes leaching, making it a reliable choice for specialty formulations requiring prolonged stability. These characteristics render it valuable in industrial applications such as lubricants, coatings, and advanced material processing.
1,2-Benzenedicarboxylicacid, 1,2-bis(3,5,5-trimethylhexyl) ester structure
14103-61-8 structure
Product Name:1,2-Benzenedicarboxylicacid, 1,2-bis(3,5,5-trimethylhexyl) ester
CAS No:14103-61-8
MF:C26H42O4
MW:418.609288692474
CID:149684
PubChem ID:34277
Update Time:2025-05-27

1,2-Benzenedicarboxylicacid, 1,2-bis(3,5,5-trimethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1,2-bis(3,5,5-trimethylhexyl) ester
    • 1,2-Benzenedicarboxylic acid, bis(3,5,5-trimethylhexyl) ester
    • Bis(3,5,5-trimethylhexyl) phthalate
    • phthalic acid bis-(3,5,5-trimethyl-hexyl ester)
    • phthalic acid bis-(3,5,5-trimethyl-hexyl)ester
    • Einecs 237-954-4
    • alpha-Dinonyl phthalate
    • Bis(3,5,5-trimethylhexyl)phthalat
    • BIS(3,5,5-TRIMETHYLHEXYL) PHTHALATE FOR
    • Phthalic acid di(3,5,5-trimethylhexyl) ester
    • PHTHALIC ACID BIS(3,5,5-TRIMETHYLHEXYL) ESTER
    • Bis(3,5,5-trimethylhexyl)phthalate
    • 1,2-BENZENEDICARBOXYLIC ACID, 1,2-BIS(3,5,5-TRIMETHYLHEXYL) ESTER
    • J-017124
    • UNII-19ND350H65
    • AKOS015902730
    • SCHEMBL2807375
    • PHTHALIC ACID bis(3,5,5-TRI-METHYLHEXYL) ESTER
    • J216.866I
    • 19ND350H65
    • GDJOUZYAIHWDCA-UHFFFAOYSA-N
    • FT-0623024
    • 14103-61-8
    • DI-3,5,5-TRIMETHYLHEXYL PHTHALATE
    • CHEBI:170065
    • di-(3,5,5-trimethylhexyl) phthalate
    • 1-HEXANOL, 3,5,5-TRIMETHYL-, PHTHALATE (2:1)
    • NCGC00248818-01
    • Bis-(3,5,5-trimethylhexyl) phthalate
    • NS00002920
    • Q27252117
    • Diiso-nonyl phthalate
    • bis(3,5,5-trimethylhexyl) benzene-1,2-dicarboxylate
    • DTXSID0057889
    • DTXCID1031676
    • Bis(3,5,5-trimethylhexyl ) phthalate
    • DB-318768
    • MDL： MFCD00026335
    • Inchi： 1S/C26H42O4/c1-19(17-25(3,4)5)13-15-29-23(27)21-11-9-10-12-22(21)24(28)30-16-14-20(2)18-26(6,7)8/h9-12,19-20H,13-18H2,1-8H3
    • InChI Key： GDJOUZYAIHWDCA-UHFFFAOYSA-N
    • SMILES： O(C(C1C=CC=CC=1C(=O)OCCC(C)CC(C)(C)C)=O)CCC(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 418.30846
  • Monoisotopic Mass: 418.308
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 14
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 0.972 g/mL at 25 °C(lit.)
  • Boiling Point: 463.3°C at 760 mmHg
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.485(lit.)
  • PSA: 52.6
  • Vapor Pressure: 1 mm Hg ( 200 °C)

1,2-Benzenedicarboxylicacid, 1,2-bis(3,5,5-trimethylhexyl) ester Security Information

  • WGK Germany：-
  • Hazard Category Code： 62-63
  • Safety Instruction： 23-36/37
  • RTECS：CZ3395000
  • Risk Phrases：62-63

1,2-Benzenedicarboxylicacid, 1,2-bis(3,5,5-trimethylhexyl) ester Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Ambeed
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